Cas no 2229164-32-1 (3-methyl-2-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2229164-32-1
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6502960
• PubChem ID: 165654783
• Update Time: 2025-06-08

3-methyl-2-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine
• EN300-1831720
• 3-methyl-2-[(3-methylazetidin-3-yl)oxy]pyridine
• 2229164-32-1

• Inchi： 1S/C10H14N2O/c1-8-4-3-5-12-9(8)13-10(2)6-11-7-10/h3-5,11H,6-7H2,1-2H3
• InChI Key： YZPGATHFOMANGI-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC=CN=1)C1(C)CNC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine

3-Methyl-2-(3-Methylazetidin-3-yl)oxypyridine: A Comprehensive Overview of CAS No. 2229164-32-1

3-Methyl-2-(3-methylazetidin-3-yl)oxypyridine, identified by the CAS number 2229164-32-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methyl group and a 3-methylazetidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of 2-chloro-3-methylpyridine with 3-methylazetidine in the presence of a suitable base, such as potassium carbonate. This method yields high purity and good yields, making it suitable for large-scale production. The structural confirmation of the compound is typically achieved through advanced spectroscopic techniques, including NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry).

In terms of its biological activity, 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine has shown promising results in various preclinical studies. Recent research has demonstrated its potential as a modulator of specific receptors and enzymes, which are implicated in several diseases. For instance, studies have shown that this compound can selectively bind to certain G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for neurological disorders, cardiovascular diseases, and metabolic syndromes.

The pharmacokinetic properties of 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine have also been investigated. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it an attractive candidate for further development into therapeutic agents. Additionally, the compound has demonstrated low toxicity in in vitro and in vivo models, suggesting a favorable safety profile.

One of the key areas of interest for 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine is its potential application in the treatment of neurodegenerative diseases. Recent studies have shown that this compound can modulate the activity of specific enzymes involved in the pathogenesis of Alzheimer's disease and Parkinson's disease. For example, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells, thereby offering a potential therapeutic benefit.

In addition to its neuroprotective effects, 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine has also shown promise in other therapeutic areas. Research has indicated its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The clinical development of 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine is currently underway, with several Phase I and Phase II trials being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings support the continued advancement of this compound through later stages of clinical testing.

In conclusion, 3-methyl-2-(3-methylazetidin-3-yl)oxypyridine, identified by CAS number 2229164-32-1, represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical applications. As more data become available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing the treatment options for several diseases.